Cas no 2097921-37-2 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide
• CAS No: 2097921-37-2
• MF: C₁₈H₂₁N₅O₂
• MW: 339.391643285751
• CID: 5469670
• Update Time: 2025-09-27

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]propanamide

• Inchi： 1S/C18H21N5O2/c1-12-16(13(2)25-22-12)4-5-18(24)20-9-14-6-7-19-17(8-14)15-10-21-23(3)11-15/h6-8,10-11H,4-5,9H2,1-3H3,(H,20,24)
• InChI Key： GEGWSEPBHBQSAR-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CCC(NCC1C=CN=C(C2C=NN(C)C=2)C=1)=O

Computed Properties

• Exact Mass: 339.16952493 g/mol
• Monoisotopic Mass: 339.16952493 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 339.4
• XLogP3: 1.1
• Topological Polar Surface Area: 85.8

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}propanamide

Introduction to Compound CAS No. 2097921-37-2: 3-(3,5-Dimethyl-1,2-Oxazol-4-Yl)-N-{[2-(1-Methyl-1H-Pyrazol-4-Yl)Pyridin-4-Yl]Methyl}Propanamide

The compound with CAS No. 2097921-37-2, known as 3-(3,5-Dimethyl-1,2-Oxazol-4-Yl)-N-{[2-(1-Methyl-1H-Pyrazol-4-Yl)Pyridin-4-Yl]Methyl}Propanamide, is a highly specialized organic compound with a complex structure. This compound has garnered significant attention in the fields of pharmaceutical chemistry and material science due to its unique properties and potential applications. The molecule combines several functional groups, including an oxazole ring, a pyrazole moiety, and a propanamide group, which contribute to its versatile reactivity and biological activity.

Oxazole, a five-membered heterocyclic ring containing one oxygen and one nitrogen atom, is a key structural component of this compound. Oxazole derivatives are widely studied for their role in drug discovery and as building blocks in organic synthesis. Similarly, the pyrazole group, another five-membered aromatic ring with two adjacent nitrogen atoms, adds further complexity to the molecule's structure. Pyrazole-containing compounds are known for their anti-inflammatory and anticancer properties.

The pyridine ring in the compound's structure is another critical element. Pyridine derivatives are extensively used in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of a propanamide group further enhances the compound's versatility, as amides are commonly found in pharmaceutical agents due to their stability and bioavailability.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to inhibit specific enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, the compound has shown potential in targeting cancer cells by modulating key signaling pathways.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the oxazole and pyrazole moieties through well-established methods such as cyclization reactions or condensation processes. These intermediates are then coupled with the pyridine ring and propanamide group through nucleophilic substitution or coupling reactions.

One of the most recent advancements in the synthesis of this compound involves the use of microwave-assisted reactions to enhance reaction efficiency and yield. This approach has been shown to significantly reduce reaction times while maintaining high product purity. Furthermore, researchers have explored green chemistry methodologies to minimize environmental impact during the synthesis process.

In terms of applications, this compound has been tested in various biological assays to evaluate its pharmacological properties. Early results indicate that it exhibits potent activity against certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. This finding has sparked interest in exploring its potential as a lead compound for drug development targeting neurological disorders.

The toxicological profile of this compound is currently under investigation to assess its safety for human use. Preliminary studies suggest that it has low acute toxicity; however, long-term toxicity studies are required to fully understand its safety profile. Environmental impact assessments are also being conducted to evaluate its biodegradability and potential ecological risks.

Looking ahead, the development of this compound into a marketable drug will require extensive preclinical testing to establish its efficacy and safety profile further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in its development pipeline.